Cas no 97855-56-6 (2-Propanone, 1-(4,5-dihydro-2-thiazolyl)- (9CI))

2-Propanone, 1-(4,5-dihydro-2-thiazolyl)- (9CI) structure
97855-56-6 structure
Product Name:2-Propanone, 1-(4,5-dihydro-2-thiazolyl)- (9CI)
CAS No:97855-56-6
MF:C6H9NOS
MW:143.206760168076
CID:801403
PubChem ID:13420869
Update Time:2025-04-19

2-Propanone, 1-(4,5-dihydro-2-thiazolyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(4,5-dihydro-2-thiazolyl)- (9CI)
    • 1-(4,5-dihydro-1,3-thiazol-2-yl)propan-2-one
    • SCHEMBL11121208
    • 97855-56-6
    • DTXSID10540280
    • Inchi: 1S/C6H9NOS/c1-5(8)4-6-7-2-3-9-6/h2-4H2,1H3
    • InChI Key: WHJUKZVLAVJEJZ-UHFFFAOYSA-N
    • SMILES: S1C(CC(C)=O)=NCC1

Computed Properties

  • Exact Mass: 143.04048508g/mol
  • Monoisotopic Mass: 143.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 54.7Ų

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